![molecular formula C9H10F3NO3 B1413064 methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate CAS No. 2109296-53-7](/img/structure/B1413064.png)
methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate
Overview
Description
Methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate (MTFAC) is an important organic compound used in a variety of scientific research fields. It is a cyclic organic compound with a trifluoroacetic acid group attached to the cyclic structure. MTFAC has been used in many different areas of scientific research, including organic synthesis, biochemistry, and pharmaceuticals.
Scientific Research Applications
Synthesis and Reactivity
Methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate, as a member of the 3-azabicyclo[3.1.0]hexane family, demonstrates significant potential in synthetic chemistry. Molchanov et al. (2003) described the reaction of similar substances with iodinating agents, resulting in iodinated methyl 6-iodo-3-azabicyclo[3.1.0]hexane-6-carboxylates (Molchanov et al., 2003). These reactions are crucial for creating various compounds with potential applications in medicinal chemistry and material sciences.
Drug Synthesis
An important application is in the synthesis of pharmacologically active compounds. Kallam et al. (2017) presented an efficient synthesis of a key chiral bicyclic proline fragment used in the construction of Boceprevir, an anti-HCV drug, using a compound structurally similar to this compound (Kallam et al., 2017). This exemplifies its role in synthesizing clinically significant drugs.
Electrocatalytic Applications
In electrocatalysis, Vereshchagin et al. (2008) reported the stereoselective synthesis of methyl (1R∗,5R∗,6R∗) 6-substituted 5-cyano-4,4-dialkoxy-2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylates through electrocatalytic cascade multicomponent assembling (Vereshchagin et al., 2008). This method opens avenues for the development of novel compounds through electrochemical pathways.
Brain Imaging Agents
A specialized application includes the synthesis of potential metabolites for brain imaging agents. Andersen et al. (1997) reported on the synthesis of potential hydroxy metabolites of brain imaging agents using a structure related to methyl (1R,2S,3S,5S)-3-(4-iodophenyl)-8-alkyl-8-azabicyclo[3.2.1]octane-2-carboxylate, showcasing the compound's potential in neuroimaging studies (Andersen et al., 1997).
Properties
IUPAC Name |
methyl (1S,5R)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO3/c1-16-7(14)6-4-2-13(3-5(4)6)8(15)9(10,11)12/h4-6H,2-3H2,1H3/t4-,5+,6? |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSSSSJMLZRBWTQ-XEAPYIEGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C2C1CN(C2)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1[C@H]2[C@@H]1CN(C2)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate](/img/structure/B1413004.png)
